Cas no 1260831-20-6 (1,5-dimethylindole-3-carboxylic acid)

1,5-Dimethylindole-3-carboxylic acid is a substituted indole derivative characterized by methyl groups at the 1- and 5-positions and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its structural features, including the electron-rich indole core and the reactive carboxyl group, enable diverse chemical transformations such as amidation, esterification, and metal-catalyzed coupling reactions. The methyl substituents enhance steric and electronic modulation, making it useful for tailored molecular design. High purity grades are available to meet rigorous research and industrial application requirements.

1,5-dimethylindole-3-carboxylic acid structure

1260831-20-6 structure

Product Name:1,5-dimethylindole-3-carboxylic acid

CAS No:1260831-20-6

MF:C₁₁H₁₁NO₂

MW:189.210542917252

CID:2138826

PubChem ID:68203952

Update Time:2025-06-07

1,5-dimethylindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,5-dimethyl-1H-indole-3-carboxylic acid
- 1,5(c)\\dimethyl(c)\\1H(c)\\indole(c)\\3(c)\\carboxylic acid
- 1H-Indole-3-carboxylic acid, 1,5-dimethyl-
- 1,5-dimethylindole-3-carboxylic acid
- SCHEMBL12167181
- PS-16261
- 1,5(c)\\dimethyl(c)\\1H(c)\\indole(c)\\3(c)\\carboxylicacid
- F85957
- MFCD15523439
- CS-0055884
- DB-354231
- 1260831-20-6
- Inchi： 1S/C11H11NO2/c1-7-3-4-10-8(5-7)9(11(13)14)6-12(10)2/h3-6H,1-2H3,(H,13,14)
- InChI Key： LWQYYRFASDNRGT-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C)C2C=CC(C)=CC=21)=O

Computed Properties

Exact Mass: 189.078978594g/mol
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2
XLogP3: 1.9

1,5-dimethylindole-3-carboxylic acid Pricemore >>

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